Cas no 89062-28-2 (2,6-Heptadienenitrile)
2,6-Heptadienenitrile structure
Product Name:2,6-Heptadienenitrile
CAS No:89062-28-2
MF:C7H9N
MW:107.153061628342
CID:613765
PubChem ID:53682361
Update Time:2025-04-19
2,6-Heptadienenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Heptadienenitrile
- hepta-2,6-dienenitrile
- 89062-28-2
- DTXSID40705921
-
- Inchi： 1S/C7H9N/c1-2-3-4-5-6-7-8/h2,5-6H,1,3-4H2
- InChI Key： BHMQZUGZYQLEOU-UHFFFAOYSA-N
- SMILES： N#CC=CCCC=C
Computed Properties
- Exact Mass: 107.073
- Monoisotopic Mass: 107.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 23.8Ų
2,6-Heptadienenitrile Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
89062-28-2 (2,6-Heptadienenitrile) Related Products
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